N'-(naphthalene-2-sulfonyl)-2H-1,3-benzodioxole-5-carbohydrazide

• IUPAC Name: N'-naphthalen-2-ylsulfonyl-1,3-benzodioxole-5-carbohydrazide
• InChI: InChI=1S/C18H14N2O5S/c21-18(14-6-8-16-17(10-14)25-11-24-16)19-20-26(22,23)15-7-5-12-3-1-2-4-13(12)9-15/h1-10,20H,11H2,(H,19,21)
• InChI Key: XVKOTXBGIPRJLT-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)NNS(=O)(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C18H14N2O5S
• Molecular Weight: 370.4 g/mol

Description

“N’-(naphthalene-2-sulfonyl)-2H-1,3-benzodioxole-5-carbohydrazide” is a complex organic compound. It appears to contain a naphthalene-2-sulfonyl group, a 1,3-benzodioxole group, and a carbohydrazide group.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The naphthalene-2-sulfonyl group would provide aromaticity, the 1,3-benzodioxole group would introduce ether and cyclic structures, and the carbohydrazide group would add amide functionalities.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its functional groups. For instance, the sulfonyl group could potentially undergo substitution reactions, and the carbohydrazide group might participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a sulfonyl group could increase its polarity, and the aromatic rings could contribute to its stability.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s intended for use as a drug, its mechanism of action would depend on its interactions with biological targets.